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Compound of Interest

Compound Name: Neodymium chloride

CAS No.: 10024-93-8

Cat. No.: B156274 Get Quote

Operational Guide for Chemical Synthesis, Catalytic Applications, and Biological Interaction

Executive Summary
Neodymium(III) chloride (

) serves as a critical junction compound in lanthanide chemistry, bridging the gap between
metallurgical refinement, photonic materials, and stereospecific polymerization catalysis. While
often categorized simply as a precursor for neodymium metal production, its utility extends
significantly into high-performance rubber manufacturing (polybutadiene) and biological
signaling research where the

ion acts as a hard acid probe for calcium channels.

This guide provides a rigorous technical analysis of

, moving beyond basic datasheets to address synthesis challenges (specifically the avoidance
of oxychloride formation), catalytic mechanisms, and handling protocols required for high-purity
applications.

Part 1: Chemical Identity & Physiochemical Properties[1]
[2]
Neodymium chloride exists primarily in two distinct forms: the hygroscopic anhydrous salt and

the stable hexahydrate. The distinction is non-trivial; attempting to dehydrate the hexahydrate
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thermally without specific reagents results in hydrolysis to Neodymium Oxychloride (

), rendering the material useless for organometallic catalysis.

Table 1: Critical Chemical Data

Property Anhydrous Hexahydrate

CAS Number 10024-93-8 13477-89-9

Formula Weight 250.60 g/mol 358.69 g/mol

Appearance
Mauve/Violet hygroscopic

powder
Purple/Pink crystalline solid

Density 4.13 g/cm³ 2.28 g/cm³

Melting Point 758°C (decomposes if wet)
124°C (loses

water/hydrolyzes)

Solubility Soluble in water, ethanol Highly soluble in water

Coordination 9-coordinate (UCl3 type) 8-coordinate (typically)

Lattice Structure Hexagonal Triclinic

Critical Note on Hygroscopicity: Anhydrous

is extremely deliquescent. Exposure to atmospheric moisture for <5 minutes can

result in surface hydration sufficient to poison sensitive catalytic reactions (e.g.,

Ziegler-Natta polymerizations).

Part 2: Synthesis & Purification Protocols[3]
The Ammonium Chloride Route (Anhydrous Preparation)
Direct thermal dehydration of
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is chemically invalid due to the high enthalpy of the Nd-O bond, which favors the formation of

above 150°C. To suppress hydrolysis, the "Ammonium Chloride Route" is the industry standard
for generating high-purity anhydrous material.

Mechanism: The presence of excess

creates a localized atmosphere of

gas upon heating, shifting the equilibrium away from the oxide/oxychloride and stabilizing the
chloride. [1]

Protocol Steps:

Stoichiometry: Mix Neodymium Oxide (

) with Ammonium Chloride (

) in a 1:12 molar ratio (100% excess

is required to drive kinetics).

Digestion: Gently heat the mixture at 200°C in a quartz tube furnace under dry Argon flow for

2 hours.

Conversion: Ramp temperature to 350°C. The

begins to sublime and dissociate, chlorinating the oxide.

Sublimation (Purification): Ramp to 400°C–450°C under high vacuum (

Torr). Excess

sublimes away, leaving pure anhydrous

.

Storage: Transfer immediately to an inert atmosphere glovebox.
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Figure 1: Step-wise synthesis workflow for anhydrous Neodymium Chloride preventing

oxychloride contamination.

Part 3: Applications in Catalysis (Polymerization)
is the precursor for the ternary catalyst system used to produce high-cis-1,4-polybutadiene, a
critical component in tire manufacturing due to its high fatigue resistance.

The Ternary System:

Precursor:

(complexed with ligands like tributyl phosphate to increase solubility in organic solvents).

Alkylating Agent: Triisobutylaluminum (TIBA) or Diisobutylaluminum hydride (DIBAH).

Halide Donor: (If starting from Nd-carboxylate, but with

, the chloride is intrinsic).

Mechanistic Insight: The aluminum alkyl acts to alkylate the neodymium center, creating an

active

bond. The monomer (butadiene) coordinates to the highly electropositive Nd center (a "hard"
acid) in a

-cis fashion. The polymer chain grows via an insertion mechanism, maintaining high
stereospecificity (>98% cis content).
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Figure 2: The catalytic cycle for stereospecific polymerization of butadiene using Nd-based

catalysts.

Part 4: Biological Interactions & Toxicology[4]
For drug development professionals,

is rarely a therapeutic candidate itself but serves as an essential pharmacological tool.

Calcium Channel Mimicry: The

ion has an ionic radius (0.983 Å) very similar to

(1.00 Å). However, its higher charge density allows it to bind to Calcium channels (specifically
voltage-gated channels) with higher affinity, effectively blocking them.

Application: Used in electrophysiology to block

currents to isolate
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or

channel activity.

Toxicity Profile:

Acute Toxicity: Low. LD50 (Mouse, oral)

g/kg.[1]

Systemic Effect: Intravenous administration causes anticoagulation (similar to heparin)

and hypotension.

Cellular: High concentrations induce apoptosis via mitochondrial stress.

Part 5: Handling & Safety Protocols
Storage:

Anhydrous: Must be stored in a glovebox under

or

(

ppm

).

Hexahydrate: Store in a cool, dry cabinet. Desiccators are recommended to prevent

clumping.

Personal Protective Equipment (PPE):

Standard lab coat and nitrile gloves.

Safety glasses (Nd salts are eye irritants).

Inhalation: Use a fume hood.[2] While not highly toxic, lanthanide dusts can cause

pneumoconiosis upon chronic inhalation.
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Spill Management:

Sweep up dry solids (avoid generating dust).

If wet, neutralize with dilute sodium bicarbonate.

Dispose of as inorganic hazardous waste (lanthanides are generally not regulated as acutely

toxic waste but should not enter water tables).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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